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Compound of Interest

1-(6-Bromopyridin-2-yl)-4-
Compound Name:
methylpiperazine

Cat. No.: B130742

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(6-Bromopyridin-2-yl)-4-methylpiperazine is a synthetic compound featuring a
bromopyridine moiety linked to a methylpiperazine group. This structural motif is common in
centrally active compounds, suggesting potential interactions with various neurotransmitter
systems. Based on the pharmacology of structurally related molecules, this compound is
hypothesized to be a modulator of serotonergic and dopaminergic receptors, making it a
candidate for investigation in neuropsychiatric disorders such as anxiety, depression, and
psychosis.

These application notes provide a comprehensive overview of representative in vitro and in
Vivo assays to characterize the pharmacological profile of 1-(6-Bromopyridin-2-yl)-4-
methylpiperazine. The protocols and data presented herein are illustrative and intended to
serve as a guide for researchers.

Hypothesized Mechanism of Action

Based on the pharmacology of related pyridinylpiperazine compounds, it is postulated that 1-
(6-Bromopyridin-2-yl)-4-methylpiperazine may act as an antagonist or partial agonist at
dopamine D2 and serotonin 5-HT2A receptors. This dual receptor occupancy is a well-
established mechanism for atypical antipsychotic drugs. The proposed signaling pathway
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involves the modulation of downstream G-protein coupled signaling cascades, leading to a
normalization of dopaminergic and serotonergic neurotransmission.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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